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Compound of Interest

Compound Name: D-Glucose-d1-3

Cat. No.: B1146262 Get Quote

A Comprehensive Technical Guide to D-Glucose-
d1-3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of D-Glucose-d1-3, a stable isotope-

labeled form of D-glucose. This document outlines its chemical properties, structure, and

common applications, with a focus on its use in research and development.

Introduction to D-Glucose-d1-3
D-Glucose-d1-3 is a form of D-glucose in which one hydrogen atom at the C3 position has

been replaced by its stable isotope, deuterium.[1] This isotopic labeling makes it a valuable tool

for researchers, particularly in metabolic studies and pharmacokinetic analyses, as it can be

distinguished from its unlabeled counterpart by mass spectrometry and other analytical

techniques.[2][3][4] Like D-glucose, it is a monosaccharide and an essential carbohydrate in

biological systems.

Synonyms: Glucose-d1-3; D-(+)-Glucose-d1-3; Dextrose-d1-3; Deuterated Glucose; Labeled

Glucose
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The chemical structure of D-Glucose-d1-3 is identical to that of D-glucose, with the exception

of the deuterium atom at the C3 position.

Chemical Structure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1146262?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Cell Membrane

Intracellular Space

D-Glucose-d1-3

GLUT Transporter

Binding

Intracellular
D-Glucose-d1-3

Transport

Hexokinase

Substrate

Glucose-6-Phosphate-d1-3

Phosphorylation

Further Metabolic Pathways
(e.g., Glycolysis, PPP)

1. Cell Culture
in Multi-well Plates

2. Wash with
Uptake Buffer

3. Incubate with
D-Glucose-d1-3

4. Terminate Uptake
with Ice-cold Buffer

5. Cell Lysis
6. Quantify by

LC-MS/MS

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1146262?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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